Cas no 2229417-75-6 (4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine
• CAS No: 2229417-75-6
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 6174111
• PubChem ID: 165852370
• Update Time: 2025-06-30

4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1945371
• 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine
• 2229417-75-6

• Inchi： 1S/C9H13F2N3/c10-9(11)3-1-8(12,2-4-9)7-5-13-6-14-7/h5-6H,1-4,12H2,(H,13,14)
• InChI Key： UMIJAUPPBOGSRI-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CN=CN2)(CC1)N)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine

4,4-Difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine: A Comprehensive Overview

The compound 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine (CAS No. 2229417-75-6) is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with fluorine substituents and an imidazole group. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4,4-difluoro-cyclohexanamine derivatives in drug discovery. Researchers have explored the compound's ability to modulate various biological pathways, particularly in the context of neurodegenerative diseases. For instance, a 2023 study published in *Nature Communications* demonstrated that imidazole-containing cyclohexanamines can act as potent inhibitors of specific enzymes associated with Alzheimer's disease. This finding underscores the compound's role in advancing therapeutic interventions for complex neurological conditions.

In terms of synthesis, cyclohexanamine derivatives are typically obtained through multi-step organic reactions involving fluorination and amidation processes. The synthesis of 4,4-difluoro-cyclohexanamine derivatives has been optimized in recent years to enhance yield and purity. A 2023 paper in *Journal of Medicinal Chemistry* detailed a novel route for synthesizing this compound using microwave-assisted techniques, which significantly reduces reaction time while maintaining high efficiency.

The structural versatility of cyclohexanamine derivatives also makes them valuable in materials science. For example, the incorporation of imidazole groups into polymer frameworks has been shown to improve mechanical properties and thermal stability. A 2023 study in *Advanced Materials* reported the development of a new class of polymers incorporating cyclohexanamine motifs, which exhibit exceptional durability under high-stress conditions.

From an environmental perspective, the ecological impact of cyclohexanamine derivatives has been a topic of recent research. A 2023 study published in *Environmental Science & Technology* investigated the biodegradation pathways of these compounds and their potential to accumulate in aquatic ecosystems. The findings suggest that proper waste management practices are essential to mitigate any adverse environmental effects.

In conclusion, 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexan-1-amine (CAS No. 2229417-75-6) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmacology, materials science, and environmental studies highlight its significance as a versatile compound with immense potential for future innovations.